N-(benzhydrylideneamino)-2-(2,4-dichlorophenoxy)propanamide

• IUPAC Name: N-(benzhydrylideneamino)-2-(2,4-dichlorophenoxy)propanamide
• InChI: InChI=1S/C22H18Cl2N2O2/c1-15(28-20-13-12-18(23)14-19(20)24)22(27)26-25-21(16-8-4-2-5-9-16)17-10-6-3-7-11-17/h2-15H,1H3,(H,26,27)
• InChI Key: KNMDIUDLRQBXOM-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NN=C(C1=CC=CC=C1)C2=CC=CC=C2)OC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C22H18Cl2N2O2
• Molecular Weight: 413.3 g/mol

Description

N-(Benzhydrylideneamino)-2-(2,4-dichlorophenoxy)propanamide, also known as BDA-2CP, is an organochlorine compound that has been used in a variety of scientific research applications. It is a synthetic derivative of the naturally occurring compound benzhydrylideneamino acid, which is commonly found in plants, fungi, and bacteria. BDA-2CP is a relatively stable compound and has been used as a model compound in a variety of studies due to its wide range of applications.

Scientific Research Applications

Crystal Structure and Herbicidal Activity

• Herbicidal Activity : The compound N-(5,7-Dimethoxy-2H-[1,2,4]thiadiazolo[2,3-a]pyrimidin-2- ylidene)-2-(2,4-dichlorophenoxy)propanamide, a derivative of the target compound, has been synthesized and found to exhibit effective herbicidal activity (Liu et al., 2008).

Anticonvulsant Studies

• Anticonvulsant Activity : Isomeric N-Benzyl-3-[(chlorophenyl)amino]propanamides, structurally similar to the target compound, were found to be effective in seizure test models, suggesting potential as anticonvulsants (A. Idris et al., 2011).

Antinociceptive Activity

• Pain Management Potential : Derivatives of the target compound, (5-chloro-2(3H)-benzoxazolon-3-yl)propanamide derivatives, were synthesized and showed significant antinociceptive activity, indicating potential for pain management applications (T. Önkol et al., 2004).

Antimicrobial Activity

• Antimicrobial Properties : Novel N-(naphthalen-1-yl)propanamide derivatives, closely related to the target compound, exhibited notable antimicrobial activity against various bacteria and fungi species (A. Evren et al., 2020).

Nonlinear Optical Material

• Optical Applications : N-(2-Chlorophenyl)-(1-Propanamide), a compound structurally similar to the target molecule, has been synthesized and identified as a potential organic electro-optic and non-linear optical material (S. Prabhu & P. Rao, 2000).

Herbicidal Activity of Related Compounds

• Herbicidal Efficacy : Another derivative, N-(7-Chloro-5-ethoxy-2H-[1,2,4]thiadiazolo[2,3-a]pyrimidin-2-ylidene)-2-(2,4-dichlorophenoxy)propanamide, has also demonstrated effective herbicidal activity, indicating a potential agricultural application (Liu et al., 2007).

Immunomodulating Activity

• Immunomodulatory Effects : Condensed N-aryl-2-cyano-3-oxo-3-pyrazolyl-propanamides, structurally similar to the target molecule, showed immunomodulating activity, which could be beneficial in enhancing macrophage cytotoxicity and stimulating host mediated antibacterial defenses (G. Doria et al., 1991).